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Compound of Interest

Compound Name: 2-Chlorobutanoic acid-d6

Cat. No.: B12407464

This guide provides a comprehensive overview of the safety data for 2-Chlorobutanoic acid-
d6, compiled for researchers, scientists, and professionals in drug development. Due to the
limited availability of a specific Safety Data Sheet (SDS) for the deuterated compound, this
document leverages data from its non-deuterated analogue, 2-Chlorobutanoic acid, for hazard
and safety information. It is standard practice to assume similar reactivity and toxicity, as
deuterium substitution typically does not significantly alter the chemical's hazardous properties.

Core Chemical and Physical Properties

The following tables summarize the known quantitative data for 2-Chlorobutanoic acid-d6 and
its non-deuterated counterpart.

Table 1: Physical and Chemical Properties of 2-Chlorobutanoic acid-d6
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Property

Value

CAS Number

1219802-13-7[1][2]

Molecular Formula

C4HD6CIO2[1]

Molecular Weight 128.587 g/mol [1][2]

Density 1.2 +0.1 g/lcm3[1]

Boiling Point 203.2 £ 13.0 °C at 760 mmHg[1]
Flash Point 76.7 £ 19.8 °C[1]

Exact Mass 128.051117 u[1]

LogP 0.83[1]

Vapor Pressure

0.1 £ 0.8 mmHg at 25°C[1]

Index of Refraction

1.447[1]

Purity

98 atom % D, min 98% Chemical Purity[2]

Table 2: Physical and Chemical Properties of 2-Chlorobutanoic acid (non-deuterated)

Property

Value

CAS Number

4170-24-5[3]

Molecular Formula

CAH7CIO2[4][5]

Molecular Weight 122.55 g/mol [6]
Appearance Light yellow liquid[3]
Boiling Point 90 - 92 °CJ[3]

Flash Point 112 °C[3]

Melting Point -16 °C[4]

pKa 2.84 (18°C, water)[4]
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Hazard Identification and Classification

The hazard information presented below is based on the non-deuterated 2-Chlorobutanoic acid
and should be considered applicable to the deuterated form.

GHS Hazard Statements:

e H314: Causes severe skin burns and eye damage.[6]

e H318: Causes serious eye damage.

e May cause respiratory irritation.[3]

GHS Precautionary Statements:

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]
e P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[3]

e P302+P352: IF ON SKIN: Wash with plenty of water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

Experimental Safety Protocols

The following protocols are generalized from the safety data sheets of 2-Chlorobutanoic acid
and represent best practices for handling this and similar corrosive chemical compounds.

Personal Protective Equipment (PPE)

A foundational aspect of laboratory safety is the correct use of PPE. The following diagram
illustrates the necessary equipment when handling corrosive materials like 2-Chlorobutanoic
acid-dé6.
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Required Personal Protective Equipment
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1
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Caption: Required PPE for handling corrosive chemicals.

Spill Response Protocol

In the event of a spill, a structured response is crucial to mitigate hazards. The following

workflow outlines the necessary steps.
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Caption: Workflow for chemical spill response.

First Aid Measures
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Immediate and appropriate first aid is critical in the event of exposure.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Immediate medical attention is required.[3]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove and

wash contaminated clothing before re-use. Call a physician immediately.[3]

e Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Do not use mouth-
to-mouth if the victim ingested or inhaled the substance. Call a physician immediately.[3]

e Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Call a physician immediately.[3]

The logical flow of first aid response is depicted below.
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Caption: First aid response to chemical exposure.
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Handling and Storage

e Handling: Wear personal protective equipment. Do not get in eyes, on skin, or on clothing.
Use only under a chemical fume hood. Do not breathe vapors or spray mist. Do not ingest.[3]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store in a
corrosives area.[3]

Toxicological and Ecological Information

o Mutagenic/Reproductive/Developmental Effects: No information available.[3]

» Carcinogenicity: Not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA [3]

o Ecotoxicity: Do not empty into drains.[3]

» Persistence and Degradability: Persistence is unlikely based on information available.[3]
e Bioaccumulation: No information available.[3]

This guide is intended to provide essential safety information for 2-Chlorobutanoic acid-d6.
Users should always consult the most current and specific Safety Data Sheet available and
adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Chlorobutanoic acid-d6 | CAS#:1219802-13-7 | Chemsrc [chemsrc.com]

2. (¥)-2-Chlorobutyric-2,3,3,4,4,4-d6 Acid | LGC Standards [lgcstandards.com]

3. fishersci.com [fishersci.com]

4. 2-chlorobutanoic acid [chemister.ru]

5. CAS 4170-24-5: 2-Chlorobutanoic acid | CymitQuimica [cymitquimica.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL2008314&productDescription=2-CHLOROBUTYRIC+ACID+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL2008314&productDescription=2-CHLOROBUTYRIC+ACID+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL2008314&productDescription=2-CHLOROBUTYRIC+ACID+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL2008314&productDescription=2-CHLOROBUTYRIC+ACID+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL2008314&productDescription=2-CHLOROBUTYRIC+ACID+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL2008314&productDescription=2-CHLOROBUTYRIC+ACID+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL2008314&productDescription=2-CHLOROBUTYRIC+ACID+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b12407464?utm_src=pdf-body
https://www.benchchem.com/product/b12407464?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/1219802-13-7_1467012.html
https://www.lgcstandards.com/GB/en/p/CDN-D-5600
https://www.fishersci.com/store/msds?partNumber=AAL2008314&productDescription=2-CHLOROBUTYRIC+ACID+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=6342
https://cymitquimica.com/cas/4170-24-5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 6. 2-Chlorobutyric acid | C4H7CIO2 | CID 20137 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [In-Depth Technical Guide: 2-Chlorobutanoic acid-d6
Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12407464#2-chlorobutanoic-acid-d6-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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